Cas no 2171991-06-1 (methyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate)
Methyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate is a fluorosulfonyl-substituted pyrazole derivative with applications in organic synthesis and pharmaceutical intermediates. The compound features a reactive fluorosulfonyl group, enabling efficient participation in nucleophilic substitution reactions, while the methyl carboxylate moiety enhances solubility and stability. Its pyrazole core offers versatility as a scaffold for heterocyclic chemistry. The fluorosulfonyl group serves as a valuable precursor for introducing sulfur-containing functionalities, making it useful in the development of agrochemicals, bioactive molecules, and materials science. The compound’s well-defined reactivity profile and structural modularity make it a practical choice for researchers seeking to explore novel synthetic pathways or modify complex molecular frameworks.
2171991-06-1 structure
Product Name:methyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate
CAS No:2171991-06-1
MF:C5H5FN2O4S
MW:208.167603254318
CID:5881557
PubChem ID:165591013
Update Time:2025-10-14
methyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate
- 2171991-06-1
- EN300-1614365
-
- Inchi： 1S/C5H5FN2O4S/c1-12-5(9)8-4(2-3-7-8)13(6,10)11/h2-3H,1H3
- InChI Key： BMTSNCRXNKIPRE-UHFFFAOYSA-N
- SMILES： S(C1=CC=NN1C(=O)OC)(=O)(=O)F
Computed Properties
- Exact Mass: 207.99540598g/mol
- Monoisotopic Mass: 207.99540598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 86.6Ų
methyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1614365-0.05g |
methyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate |
2171991-06-1 | 0.05g |
$1104.0 | 2023-06-04 | ||
| Enamine | EN300-1614365-0.1g |
methyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate |
2171991-06-1 | 0.1g |
$1157.0 | 2023-06-04 | ||
| Enamine | EN300-1614365-0.25g |
methyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate |
2171991-06-1 | 0.25g |
$1209.0 | 2023-06-04 | ||
| Enamine | EN300-1614365-0.5g |
methyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate |
2171991-06-1 | 0.5g |
$1262.0 | 2023-06-04 | ||
| Enamine | EN300-1614365-1.0g |
methyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate |
2171991-06-1 | 1g |
$1315.0 | 2023-06-04 | ||
| Enamine | EN300-1614365-2.5g |
methyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate |
2171991-06-1 | 2.5g |
$2576.0 | 2023-06-04 | ||
| Enamine | EN300-1614365-5.0g |
methyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate |
2171991-06-1 | 5g |
$3812.0 | 2023-06-04 | ||
| Enamine | EN300-1614365-10.0g |
methyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate |
2171991-06-1 | 10g |
$5652.0 | 2023-06-04 | ||
| Enamine | EN300-1614365-50mg |
methyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate |
2171991-06-1 | 50mg |
$1104.0 | 2023-09-23 | ||
| Enamine | EN300-1614365-100mg |
methyl 5-(fluorosulfonyl)-1H-pyrazole-1-carboxylate |
2171991-06-1 | 100mg |
$1157.0 | 2023-09-23 |
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